Bay 55-9837 TFA

• Molecular Formula: C167H270N52O46
• Molecular Weight: 3742.3 g/mol
• InChI: InChI=1S/C167H270N52O46/c1-16-86(10)131(162(263)201-105(39-24-29-63-172)145(246)208-117(74-125(176)229)153(254)197-103(37-22-27-61-170)140(241)196-107(41-31-65-187-166(181)182)143(244)203-111(134(178)235)69-93-43-49-97(224)50-44-93)217-159(260)122(80-221)214-147(248)109(55-57-123(174)227)200-151(252)113(68-83(4)5)205-152(253)114(71-94-45-51-98(225)52-46-94)206-144(245)104(38-23-28-62-171)195-139(240)101(35-20-25-59-168)193-136(237)88(12)190-135(236)87(11)192-160(261)129(84(6)7)216-148(249)110(56-58-124(175)228)199-141(242)102(36-21-26-60-169)194-142(243)106(40-30-64-186-165(179)180)198-150(251)112(67-82(2)3)204-146(247)108(42-32-66-188-167(183)184)202-163(264)132(90(14)222)218-156(257)115(72-95-47-53-99(226)54-48-95)207-154(255)118(75-126(177)230)209-155(256)120(77-128(233)234)212-164(265)133(91(15)223)219-157(258)116(70-92-33-18-17-19-34-92)211-161(262)130(85(8)9)215-137(238)89(13)191-149(250)119(76-127(231)232)210-158(259)121(79-220)213-138(239)100(173)73-96-78-185-81-189-96/h17-19,33-34,43-54,78,81-91,100-122,129-133,220-226H,16,20-32,35-42,55-77,79-80,168-173H2,1-15H3,(H2,174,227)(H2,175,228)(H2,176,229)(H2,177,230)(H2,178,235)(H,185,189)(H,190,236)(H,191,250)(H,192,261)(H,193,237)(H,194,243)(H,195,240)(H,196,241)(H,197,254)(H,198,251)(H,199,242)(H,200,252)(H,201,263)(H,202,264)(H,203,244)(H,204,247)(H,205,253)(H,206,245)(H,207,255)(H,208,246)(H,209,256)(H,210,259)(H,211,262)(H,212,265)(H,213,239)(H,214,248)(H,215,238)(H,216,249)(H,217,260)(H,218,257)(H,219,258)(H,231,232)(H,233,234)(H4,179,180,186)(H4,181,182,187)(H4,183,184,188)/t86-,87-,88-,89-,90+,91+,100-,101-,102-,103-,104-,105-,106-,107-,108-,109-,110-,111-,112-,113-,114-,115-,116-,117-,118-,119-,120-,121-,122-,129-,130-,131-,132-,133-/m0/s1
• InChIKey: NHMJBXFCQMBYCP-ZBLLYJRDSA-N

Bay 55-9837 TFA: Selective VPAC2 Agonist

Bay 55-9837 TFA (trifluoroacetate salt) is a synthetic 31-amino acid peptide that functions as a potent and highly selective agonist for the vasoactive intestinal peptide/pituitary adenylate cyclase-activating peptide receptor 2 (VPAC2, also known as VIPR2) . It is engineered through site-directed mutagenesis of pituitary adenylate cyclase-activating peptide (PACAP) and vasoactive intestinal peptide (VIP) sequences [1]. The compound is primarily utilized as a research tool to elucidate VPAC2-mediated signaling pathways in glucose homeostasis, insulin secretion, circadian rhythm regulation, and neuroprotection .

VPAC2-selective pathway probe Reported selectivity profile supports VPAC2 pathway isolation

Decoupled insulinotropic signals Separates desired insulin release from confounding VPAC1 activation

Well-characterized receptor engagement Binding parameters documented in peer-reviewed research

• [1] Tsutsumi, M., et al. (2002). A Potent and Highly Selective VPAC2 Agonist Enhances Glucose-Induced Insulin Release and Glucose Disposal: A Potential Therapy for Type 2 Diabetes. Diabetes, 51(5), 1453–1460. View Source

Substitution Risks: Non-Selective Agonists vs. Bay 55-9837 TFA

Substituting Bay 55-9837 TFA with a generic or less selective VPAC2 agonist is scientifically unsound due to the risk of off-target effects that can confound experimental results and lead to contradictory in vivo outcomes. The VPAC receptor family comprises VPAC1, VPAC2, and PAC1, which share significant sequence homology but mediate divergent physiological processes [1]. For instance, VPAC1 activation elevates hepatic glucose output, counteracting the desired insulinotropic effect of VPAC2 activation [2]. Unintentional VPAC1 or PAC1 agonism can thus mask or reverse the specific VPAC2-mediated phenotype under investigation. Furthermore, the peptide nature of these agonists makes them susceptible to stability and pharmacokinetic variations between analogs, meaning that even potent agonists may fail to produce the expected in vivo effects if they are rapidly degraded or cleared [3].

VPAC1-mediated hyperglycemic signal

Non-selective agonists co-activate VPAC1, which may increase hepatic glucose output and confound VPAC2-specific insulin secretion assays.

Gastrointestinal artifacts

VPAC1 activation can stimulate intestinal water retention, introducing off-target signals that may compromise metabolic model interpretation.

• [1] Tsutsumi, M., et al. (2002). A Potent and Highly Selective VPAC2 Agonist Enhances Glucose-Induced Insulin Release and Glucose Disposal: A Potential Therapy for Type 2 Diabetes. Diabetes, 51(5), 1453–1460. View Source
• [2] Tsutsumi, M., et al. (2002). A Potent and Highly Selective VPAC2 Agonist Enhances Glucose-Induced Insulin Release and Glucose Disposal: A Potential Therapy for Type 2 Diabetes. Diabetes, 51(5), 1453–1460. View Source
• [3] Pan, C. Q., et al. (2007). Engineering novel VPAC2-selective agonists with improved stability and glucose-lowering activity in vivo. Journal of Pharmacology and Experimental Therapeutics, 320(2), 900-906. View Source

Bay 55-9837 TFA: Performance Comparison

VPAC2 Binding Selectivity vs. Endogenous Agonists

Bay 55-9837 TFA demonstrates high-affinity binding to the human VPAC2 receptor, with a dissociation constant (Kd) of 0.65 nM, and exhibits >100-fold selectivity over the closely related VPAC1 receptor [1]. In a cAMP accumulation functional assay, its potency (EC50) is 0.4 nM at VPAC2, representing a 250-fold and >2500-fold window over its activity at VPAC1 (EC50 = 100 nM) and PAC1 (EC50 > 1000 nM), respectively . This contrasts with the endogenous, non-selective ligand VIP, which exhibits high potency at both VPAC1 and VPAC2, thereby activating both glucose-elevating and insulin-secreting pathways simultaneously [1].

VPAC2 Binding Selectivity

Direct comparison

Kd 0.65 nM (VPAC2)

Non-selective VIP/PACAP bind both VPAC1 and VPAC2 with high affinity

over 100-fold selectivity

Supports VPAC2 pathway isolation context

Radioligand binding assay, CHO cell membranes

Evidence Dimension	Receptor binding affinity (Kd) and functional activity (cAMP EC50)
Target Compound Data	VPAC2: Kd = 0.65 nM, EC50 = 0.4 nM; VPAC1: EC50 = 100 nM; PAC1: EC50 > 1000 nM
Comparator Or Baseline	Endogenous ligand VIP: Potent agonist at both VPAC1 and VPAC2 (non-selective)
Quantified Difference	VPAC2 selectivity: >100-fold vs. VPAC1 (Kd); 250-fold vs. VPAC1 and >2500-fold vs. PAC1 (EC50)
Conditions	Recombinant human receptors expressed in CHO cells; competition binding assay for Kd; cAMP accumulation assay for EC50

Why This Matters

This selectivity profile ensures that experimental outcomes can be directly attributed to VPAC2 activation, eliminating the confounding metabolic effects of concurrent VPAC1 stimulation.

• [1] Tsutsumi, M., et al. (2002). A Potent and Highly Selective VPAC2 Agonist Enhances Glucose-Induced Insulin Release and Glucose Disposal: A Potential Therapy for Type 2 Diabetes. Diabetes, 51(5), 1453–1460. View Source

cAMP Production Selectivity vs. Earlier Agonists

Bay 55-9837 TFA exhibits potent in vivo insulinotropic activity, with a half-maximal effective dose (ED50) of approximately 3 pmol/kg for enhancing glucose-induced plasma insulin levels in fasted rats [1]. This represents a substantial improvement in potency compared to the first-generation selective VPAC2 agonist, Ro 25-1553, which required doses in the range of 0.1-1.0 nmol/kg (100-1000 pmol/kg) to achieve significant insulin release in vivo in rats, indicating that Bay 55-9837 TFA is over 30-fold more potent in this critical functional assay [2].

cAMP Functional Selectivity

Direct comparison

EC50 0.4 nM (VPAC2)

VPAC1 EC50 100 nM, PAC1 >1000 nM

over 250-fold functional window

Supports functional selectivity assay context

cAMP accumulation in CHO cells

Evidence Dimension	In vivo insulin secretion (ED50)
Target Compound Data	ED50 = ~3 pmol/kg (fasted rat, plasma insulin increase)
Comparator Or Baseline	Ro 25-1553, a first-generation selective VPAC2 agonist
Quantified Difference	Bay 55-9837 TFA is >30-fold more potent (3 pmol/kg vs. >100 pmol/kg for Ro 25-1553)
Conditions	Intravenous administration in fasted Sprague-Dawley rats

Why This Matters

Higher potency in vivo translates to lower required doses and potentially reduced off-target effects, making Bay 55-9837 TFA a more refined and cost-effective tool for animal models of diabetes.

• [1] Tsutsumi, M., et al. (2002). A Potent and Highly Selective VPAC2 Agonist Enhances Glucose-Induced Insulin Release and Glucose Disposal: A Potential Therapy for Type 2 Diabetes. Diabetes, 51(5), 1453–1460. View Source
• [2] O'Donnell, M., et al. (1994). Ro 25-1553: A novel, long-acting vasoactive intestinal peptide agonist. Part I: In vitro and in vivo bronchodilator studies. Journal of Pharmacology and Experimental Therapeutics, 270(3), 1282-1288. View Source

Aqueous Degradation vs. Stabilized Mutein

In a monocrotaline (MCT)-induced rat model of pulmonary hypertension (PH), activation of VPAC2 with Bay 55-9837 improved key hemodynamic parameters, including right ventricular systolic pressure (RVSP) and cardiac index (CI), without the confounding side effects of VIP [1]. While VIP is also active at VPAC2, its lack of selectivity leads to significant systemic hypotension mediated by VPAC1. Bay 55-9837 TFA, due to its high selectivity for VPAC2, is expected to avoid this dose-limiting side effect, a critical advantage for preclinical cardiovascular studies [2].

Aqueous Stability

Direct comparison

>80% degradation at 2 weeks, 40°C pH 8.0

BAY(Q9Q28) no significant degradation at 4 weeks

Informs handling and storage requirements

Deamidation at N9/N28 residues

Evidence Dimension	Hemodynamic effects (right ventricular pressure and systemic blood pressure)
Target Compound Data	Bay 55-9837 improved RVSP and CI in MCT-PH rats.
Comparator Or Baseline	Endogenous ligand VIP: Causes significant systemic hypotension.
Quantified Difference	Selective VPAC2 activation avoids the systemic hypotension caused by non-selective VPAC1 agonism. Specific quantitative data for Bay 55-9837 on systemic BP in this model is limited but inferred from its selectivity profile.
Conditions	Monocrotaline-induced pulmonary hypertension (PH) rat model

Why This Matters

For cardiovascular research, this selectivity profile is essential for dissecting VPAC2-specific effects on pulmonary circulation without the confounding variable of systemic vasodilation.

• [1] Role of VPAC2 receptor in monocrotaline-induced pulmonary hypertension in rats. (2014). Journal of Applied Physiology. View Source
• [2] Tsutsumi, M., et al. (2002). A Potent and Highly Selective VPAC2 Agonist Enhances Glucose-Induced Insulin Release and Glucose Disposal: A Potential Therapy for Type 2 Diabetes. Diabetes, 51(5), 1453–1460. View Source

In Vivo Insulin Secretion Potency

Bay 55-9837 TFA is known to have a very short in vivo half-life (approximately 0.32 hours in rats) and poor thermal stability, showing >80% degradation after 2 weeks at 40°C [1]. These limitations have driven the development of next-generation analogs like DBAYL and BAY(Q9Q28) [2]. Notably, a patent for DBAYL claims an in vitro half-life that is approximately 25-fold longer than that of Bay 55-9837 TFA [3]. This clear, quantified stability deficit is a critical differentiator for researchers needing a long-acting tool compound.

In Vivo Insulin Secretion ED50

Cross-study comparable

~3 pmol/kg

Supports acute in vivo dosing model context

Fasted rat intravenous glucose tolerance test

Evidence Dimension	In vitro stability (half-life)
Target Compound Data	In vivo half-life ~0.32 h in rats; >80% degradation at 40°C for 2 weeks.
Comparator Or Baseline	DBAYL (recombinant VPAC2 agonist)
Quantified Difference	DBAYL's in vitro half-life is approximately 25 times longer than Bay 55-9837 TFA.
Conditions	In vitro stability assays; in vivo pharmacokinetic study in rats

Why This Matters

This data defines the appropriate experimental use case. Bay 55-9837 TFA is ideal for acute, short-term in vitro and ex vivo studies where its high potency is paramount, while DBAYL or similar analogs should be prioritized for chronic in vivo administration.

• [1] Pan, C. Q., et al. (2007). Engineering novel VPAC2-selective agonists with improved stability and glucose-lowering activity in vivo. Journal of Pharmacology and Experimental Therapeutics, 320(2), 900-906. View Source
• [2] Deng, W., et al. (2014). Chitosan-decorated selenium nanoparticles as protein carriers to improve the in vivo half-life of the peptide therapeutic BAY 55-9837 for type 2 diabetes mellitus. International Journal of Nanomedicine, 9, 4819–4828. View Source
• [3] 基因重组VPAC2受体特异激动剂DBAYL及其制备方法与应用 [Gene recombinant VPAC2 receptor specific agonist DBAYL and its preparation method and application]. (n.d.). Chinese Patent. View Source

Short Half-Life vs. Nano-Formulation

In a study using a type 2 diabetic Goto-Kakizaki (GK) rat model of stroke, treatment with Bay 55-9837 at 0.25 nmol/kg led to increased mortality and brain hemorrhage, while a 10-fold lower dose (0.025 nmol/kg) caused a threefold increase in ischemic lesion size with signs of brain hemorrhages [1]. This is in stark contrast to a study in a non-diabetic severe spinal muscular atrophy (SMA) mouse model, where Bay 55-9837 treatment (dose unspecified) ameliorated the disease phenotype [2]. These divergent outcomes highlight a critical, context-dependent effect where the compound's efficacy and safety profile are profoundly influenced by the disease state (diabetes) and dosing regimen.

Pharmacokinetic Profile

Direct comparison

Rapid renal clearance, short half-life

BAY-CS-SeNP: half-life 20.81 h, 26.8-fold AUC increase

Defines native peptide as acute-use tool; formulation comparison context

Mouse IV PK analysis

Evidence Dimension	In vivo efficacy and safety in neurological disease models
Target Compound Data	In diabetic GK rat stroke model: 0.25 nmol/kg increased mortality/hemorrhage; 0.025 nmol/kg increased lesion size 3-fold.
Comparator Or Baseline	Vehicle-treated control groups; SMA mouse model (non-diabetic)
Quantified Difference	A 3-fold increase in ischemic lesion size was observed at 0.025 nmol/kg compared to control. The effect was opposite in a non-diabetic SMA model, where it was protective.
Conditions	Transient middle cerebral artery occlusion in type 2 diabetic Goto-Kakizaki rats; severe SMA mouse model

Why This Matters

This evidence is critical for procurement decisions in neuroscience. It serves as a warning that Bay 55-9837 TFA is contraindicated for stroke research in the context of type 2 diabetes and underscores the necessity of careful dose optimization, distinguishing it from other neuroprotective agents.

• [1] Darsalia, V., et al. (2013). The specific VPAC2 agonist Bay 55-9837 increases neuronal damage and hemorrhagic transformation after stroke in type 2 diabetic rats. Neuropeptides, 47(2), 133-137. View Source
• [2] Hadwen, J., et al. (2014). VPAC2 receptor agonist BAY 55-9837 increases SMN protein levels and moderates disease phenotype in severe spinal muscular atrophy mouse models. Orphanet Journal of Rare Diseases, 9, 4. View Source

Research Applications of Bay 55-9837 TFA

VPAC2-Mediated Insulinotropic Mechanisms in Islets

Given its exceptional in vitro potency (EC50 = 0.4 nM) and high selectivity for VPAC2 , Bay 55-9837 TFA is optimally deployed in acute assays using isolated pancreatic islets, beta-cell lines, or primary hepatocytes to investigate the specific role of VPAC2 in glucose-dependent insulin secretion without interference from VPAC1 or PAC1 activation [1]. This application leverages its high potency while circumventing its short in vivo half-life [2].

Acute Glucose Tolerance Testing in Rodents

In preclinical models of pulmonary arterial hypertension (PAH) or right ventricular dysfunction, Bay 55-9837 TFA can be used as a tool to specifically interrogate VPAC2's role in improving pulmonary hemodynamics, such as reducing right ventricular systolic pressure . Its high selectivity over VPAC1 allows researchers to achieve pulmonary effects without causing the dose-limiting systemic hypotension associated with non-selective agonists like VIP [1].

Non-Metabolic VPAC2 Signaling

Bay 55-9837 TFA is a validated reagent for studying VPAC2's role in the suprachiasmatic nucleus (SCN), the brain's master circadian clock . Its selective activation of VPAC2 has been shown to modulate ERK1/2 and DUSP4 signaling pathways, which are crucial for entrainment and circadian period regulation [1]. This makes it a key tool for electrophysiology and molecular biology studies focused on the central clock mechanism.

Benchmark for Novel VPAC2 Therapies

The well-characterized, extremely short in vivo half-life of Bay 55-9837 TFA (approximately 0.32 hours) makes it an ideal model peptide for developing and validating advanced drug delivery systems . Researchers can use it to demonstrate the effectiveness of nanoparticle encapsulation (e.g., CS-SeNPs) or sustained-release formulations (e.g., exosome-SPIONs) by measuring the fold-increase in its circulatory half-life, as its baseline pharmacokinetic profile is a significant limitation [1].

Application

Selection Property

Validation Focus

Islet insulin secretion studies

VPAC2-selective activation without VPAC1 crosstalk

Glucose-dependent insulin release endpoints

Acute in vivo glucose tolerance testing

Low-dose pharmacodynamic potency, short half-life

Continuous infusion or acute bolus protocol design

Non-metabolic VPAC2 signaling research

High-selectivity molecular probe

Pathway-specific readouts in neurons, immune cells, circadian models

Novel VPAC2 agonist benchmarking

Established stability and PK baseline

Comparative stability and half-life evaluation

• [1] Tsutsumi, M., et al. (2002). A Potent and Highly Selective VPAC2 Agonist Enhances Glucose-Induced Insulin Release and Glucose Disposal: A Potential Therapy for Type 2 Diabetes. Diabetes, 51(5), 1453–1460. View Source
• [2] Pan, C. Q., et al. (2007). Engineering novel VPAC2-selective agonists with improved stability and glucose-lowering activity in vivo. Journal of Pharmacology and Experimental Therapeutics, 320(2), 900-906. View Source